Cas no 1344303-29-2 (Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]-)

• Product Name: Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]-
• CAS No: 1344303-29-2
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5251918
• Update Time: 2025-10-29

Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]-

• Inchi： 1S/C10H12OS/c1-9-3-2-4-10(7-9)8-12-6-5-11/h2-5,7H,6,8H2,1H3
• InChI Key： SBSMAJWZEHSZGO-UHFFFAOYSA-N
• SMILES： C(=O)CSCC1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]-

Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]: A Comprehensive Overview in Modern Chemical Research

Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio], with the CAS number 1344303-29-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical synthesis processes. The molecular structure of this compound incorporates a thioether linkage, which is a key feature that contributes to its reactivity and utility in synthetic chemistry.

The compound's name, Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]-, provides a clear indication of its chemical composition and functional groups. The presence of acetaldehyde as the parent structure suggests its involvement in condensation reactions, while the thioether moiety enhances its capability to participate in nucleophilic substitution reactions. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular modifications are often required.

In recent years, there has been growing interest in the development of novel synthetic methodologies that leverage the unique properties of compounds like Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio]. One of the most notable advancements has been the application of transition metal-catalyzed reactions, which have significantly improved the efficiency and selectivity of thioether formation. These catalytic approaches not only reduce reaction times but also minimize unwanted byproducts, making them highly attractive for industrial applications.

The role of computational chemistry in understanding and optimizing the reactivity of such compounds cannot be overstated. Advanced computational methods, including density functional theory (DFT) and molecular dynamics simulations, have enabled researchers to predict reaction outcomes with remarkable accuracy. This has been particularly beneficial for designing experiments that maximize yield and purity while minimizing costs. For instance, computational studies on Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio] have provided insights into how different reaction conditions affect its transformation into desired products.

Another area where this compound has shown promise is in the development of bioactive molecules. The structural motif present in Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio] is reminiscent of several pharmacophores found in therapeutic agents. Researchers have been exploring its potential as a building block for designing new drugs that target specific biological pathways. For example, derivatives of this compound have been investigated for their antimicrobial properties, with some showing promising activity against resistant strains of bacteria.

The synthesis of complex organic molecules often requires multi-step strategies that involve careful manipulation of functional groups. Acetaldehyde derivatives are particularly useful in this context due to their versatility as intermediates. In one notable study, researchers utilized Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio] to synthesize a series of benzothiazole derivatives known for their biological activities. The thioether group served as a pivotal point for further functionalization, allowing for the introduction of various pharmacophoric elements essential for drug design.

The environmental impact of chemical synthesis is also an important consideration today. Green chemistry principles emphasize the development of processes that are sustainable and minimize waste. In this regard, Acetaldehyde derivatives offer several advantages over traditional synthetic routes. For instance, catalytic methods that employ recyclable catalysts can significantly reduce the amount of waste generated during production. Additionally, solvent-free or aqueous-phase reactions can further enhance sustainability by reducing reliance on organic solvents.

The pharmaceutical industry is constantly seeking innovative ways to improve drug discovery and development pipelines. The use of natural product-inspired scaffolds has emerged as a powerful strategy in this endeavor. Compounds like Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio], which share structural similarities with known bioactive molecules derived from plants or microorganisms, can serve as valuable starting points for medicinal chemistry programs. By leveraging natural product templates, researchers can accelerate the identification and optimization of lead compounds with desired therapeutic effects.

In conclusion, Acetaldehyde, 2-[[(3-methylphenyl)methyl]thio], with CAS number 1344303-29-2, represents a fascinating subject of study in modern chemical research. Its unique structural features make it a versatile intermediate with applications ranging from synthetic chemistry to drug development. As research continues to uncover new methodologies and applications for this compound and its derivatives, its importance is likely to grow further within both academic and industrial settings.